3-(4-methoxyphenyl)-5-(1-pyrrolidinylcarbonyl)-4,5-dihydroisoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-(4-methoxyphenyl)-5-(1-pyrrolidinylcarbonyl)-4,5-dihydroisoxazole often involves complex reactions. For instance, Halim and Ibrahim (2022) described the synthesis of a related compound involving ring opening followed by ring closure reactions, utilizing techniques such as the Becke3–Lee–Yang–Parr (B3LYP) and Coulomb Attenuating Method (CAM-B3LYP) at the DFT level of theory (Halim & Ibrahim, 2022).
Molecular Structure Analysis
The molecular structure of related compounds is often established using spectral data and theoretical calculations. For example, the study by Halim and Ibrahim (2022) used natural bond orbital analysis (NBO) to investigate hyperconjugative interactions, providing insights into the molecular structure (Halim & Ibrahim, 2022).
Chemical Reactions and Properties
The reactivity and chemical properties are influenced by the compound's structure. Halim and Ibrahim (2022) highlighted the high reactivity of specific carbon atoms for nucleophilic attack in their synthesized compound, which is structurally similar to 3-(4-methoxyphenyl)-5-(1-pyrrolidinylcarbonyl)-4,5-dihydroisoxazole (Halim & Ibrahim, 2022).
Physical Properties Analysis
Physical properties such as solubility, melting point, and boiling point are key aspects of a compound's profile. However, specific data on these properties for 3-(4-methoxyphenyl)-5-(1-pyrrolidinylcarbonyl)-4,5-dihydroisoxazole were not found in the current literature.
Chemical Properties Analysis
The chemical properties of a compound include its reactivity, stability, and potential for chemical transformations. The study by Halim and Ibrahim (2022) confirmed the high stability of their synthesized compound, which may provide insights into the stability and reactivity of related compounds like 3-(4-methoxyphenyl)-5-(1-pyrrolidinylcarbonyl)-4,5-dihydroisoxazole (Halim & Ibrahim, 2022).
properties
IUPAC Name |
[3-(4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c1-19-12-6-4-11(5-7-12)13-10-14(20-16-13)15(18)17-8-2-3-9-17/h4-7,14H,2-3,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSEWKOKJGGTZDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(C2)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.